N-(cyclohexylmethyl)-3-iodobenzamide
Overview
Description
N-(cyclohexylmethyl)-3-iodobenzamide, also known as CMIB, is a chemical compound that has been used in scientific research for its potential pharmacological properties. CMIB is a member of the benzamide family of compounds and has been investigated for its ability to modulate specific biological pathways.
Mechanism of Action
The mechanism of action of N-(cyclohexylmethyl)-3-iodobenzamide involves its ability to bind to the D2 receptor and modulate its activity. The binding of N-(cyclohexylmethyl)-3-iodobenzamide to the receptor results in the inhibition of the downstream signaling pathways, leading to the modulation of various physiological processes.
Biochemical and Physiological Effects:
N-(cyclohexylmethyl)-3-iodobenzamide has been shown to modulate the activity of the D2 receptor in various biological systems, leading to the regulation of processes such as neurotransmitter release, motor activity, and reward behavior. Additionally, N-(cyclohexylmethyl)-3-iodobenzamide has been investigated for its potential as a therapeutic agent for the treatment of various diseases, such as Parkinson's disease and schizophrenia.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(cyclohexylmethyl)-3-iodobenzamide in lab experiments is its high affinity for the D2 receptor, which allows for the precise modulation of the receptor's activity. Additionally, N-(cyclohexylmethyl)-3-iodobenzamide has been shown to be relatively stable and can be easily synthesized in large quantities. However, one of the limitations of using N-(cyclohexylmethyl)-3-iodobenzamide is its potential for off-target effects, which can complicate the interpretation of experimental results.
Future Directions
For the investigation of N-(cyclohexylmethyl)-3-iodobenzamide include the development of more selective D2 receptor modulators and the investigation of the role of the receptor in the development of various diseases.
Synthesis Methods
The synthesis of N-(cyclohexylmethyl)-3-iodobenzamide involves the reaction of 3-iodobenzoic acid with cyclohexylmethylamine in the presence of a coupling reagent. This reaction results in the formation of N-(cyclohexylmethyl)-3-iodobenzamide as a white crystalline solid with a melting point of 132-133°C. The purity of the compound can be determined using various analytical techniques, such as HPLC and NMR spectroscopy.
Scientific Research Applications
N-(cyclohexylmethyl)-3-iodobenzamide has been investigated for its potential as a modulator of the dopamine D2 receptor, a G protein-coupled receptor that plays a crucial role in the regulation of various physiological processes. N-(cyclohexylmethyl)-3-iodobenzamide has been shown to bind to the D2 receptor with high affinity and has been used in various in vitro and in vivo studies to investigate the role of the receptor in the development of certain diseases.
properties
IUPAC Name |
N-(cyclohexylmethyl)-3-iodobenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18INO/c15-13-8-4-7-12(9-13)14(17)16-10-11-5-2-1-3-6-11/h4,7-9,11H,1-3,5-6,10H2,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SUGJQQZQLDBVLX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CNC(=O)C2=CC(=CC=C2)I |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18INO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(cyclohexylmethyl)-3-iodobenzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2,4-difluorophenyl)-N'-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]urea](/img/structure/B7479094.png)
![N-cyclopentyl-1-methyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide](/img/structure/B7479104.png)
![(E)-3-[1-(4-chlorophenyl)-2,5-dimethylpyrrol-3-yl]prop-2-enoic acid](/img/structure/B7479130.png)
![3-methyl-N-[5-(trifluoromethyl)-1H-1,2,4-triazol-3-yl]thiophene-2-carboxamide](/img/structure/B7479138.png)
![2-{4-[2-(4-fluoroanilino)-2-oxoethyl]tetrahydro-1-pyrazinyl}-N-(4-phenoxyphenyl)acetamide](/img/structure/B7479143.png)
![ethyl 3-ethyl-4-[(3-methoxyanilino)carbonyl]-5-methyl-1H-pyrrole-2-carboxylate](/img/structure/B7479151.png)
![4-[6-(4-fluorophenyl)pyrimidin-4-yl]-N-isopropylpiperazine-1-carboxamide](/img/structure/B7479162.png)